Cas no 1003578-20-8 (Ethyl 2-chloro-6-ethoxynicotinate)

• Product Name: Ethyl 2-chloro-6-ethoxynicotinate
• CAS No: 1003578-20-8
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5079034
• Update Time: 2023-08-25

Ethyl 2-chloro-6-ethoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-ethoxynicotinate

• Inchi： 1S/C10H12ClNO3/c1-3-14-8-6-5-7(9(11)12-8)10(13)15-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： LZAQWUCWIAUKKA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=CC(=N1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4